Cas no 253450-09-8 (2(3H)-Benzoxazolone,6-[[2-[4-[(4-fluorophenyl)methyl]-1-piperidinyl]ethyl]sulfinyl]-)

• Product Name: 2(3H)-Benzoxazolone,6-[[2-[4-[(4-fluorophenyl)methyl]-1-piperidinyl]ethyl]sulfinyl]-
• CAS No: 253450-09-8
• MF: C₂₁H₂₃FN₂O₃S
• MW: 402.482327699661
• CID: 270672
• PubChem ID: 156328
• Update Time: 2025-04-19

2(3H)-Benzoxazolone,6-[[2-[4-[(4-fluorophenyl)methyl]-1-piperidinyl]ethyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,6-[[2-[4-[(4-fluorophenyl)methyl]-1-piperidinyl]ethyl]sulfinyl]-
• 6-[2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]ethylsulfinyl]-3H-1,3-benzoxazol-2-one
• 6-(2-(4-(4-Fluorobenzyl)-piperidin-1-yl)-ethanesulfinyl)-3H-benzoxazol-2-one
• 6-([2-[4-(4-FLUOROBENZYL)-1-PIPERIDINYL]ETHYL]SULFINYL)-1,3-BENZOXAZOL-2(3H)-ONE
• D03100
• Besonprodil [USAN]
• 6-[2-[4-[(4-fluorophenyl)methyl]piperidin-1-yl]ethylsulfinyl]-3H-1, 3-benzoxazol-2-one
• UNII-5K3N2D15WW
• BDBM50204884
• 6-{2-[4-(4-Fluoro-benzyl)-piperidin-1-yl]-ethanesulfinyl}-3H-benzooxazol-2-one
• CI-1041
• PD 196860
• Besonprodil
• PD-0196860
• Co 200461
• NCGC00248038-01
• Q4896342
• Tox21_300436
• AKOS040750785
• CO-200461
• 253450-09-8
• 6-(2-(4-(4-fluorobenzyl)piperidin-1-yl)ethylsulfinyl)benzo[d]oxazol-2(3H)-one
• NS00015712
• 5K3N2D15WW
• PD196860
• CHEMBL219631
• NCGC00254479-01
• SCHEMBL2257896
• DTXCID0027270
• 6-({2-[4-(4-FLUOROBENZYL)PIPERIDIN-1-YL]ETHYL}SULFINYL)-1,3-BENZOXAZOL-2(3H)-ONE
• DTXSID2047270
• 6-[2-[4-(4-Fluorobenzyl)-piperidin-1-yl]-ethanesulfinyl]-3H-benzoxazol-2-one
• 2(3H)-Benzoxazolone, 6-((2-(4-((4-fluorophenyl)methyl)-1-piperidinyl)ethyl)sulfinyl)
• Besonprodil (USAN)
• CAS-253450-09-8
• PD 0196860
• CI 1041; Co 200461; PD 0196860

• Inchi： 1S/C21H23FN2O3S/c22-17-3-1-15(2-4-17)13-16-7-9-24(10-8-16)11-12-28(26)18-5-6-19-20(14-18)27-21(25)23-19/h1-6,14,16H,7-13H2,(H,23,25)
• InChI Key： FCBQJNCAKZSIAH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)OC(N2)=O)(CCN1CCC(CC2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 402.14149
• Monoisotopic Mass: 402.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.659
• PSA: 58.64

2(3H)-Benzoxazolone,6-[[2-[4-[(4-fluorophenyl)methyl]-1-piperidinyl]ethyl]sulfinyl]- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines